Cas no 1511345-95-1 (2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine)

• Product Name: 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine
• CAS No: 1511345-95-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5962557
• PubChem ID: 83720872
• Update Time: 2025-06-09

2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methoxy-N-methylbenzeneethanamine
• 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine
• [2-(2-bromo-3-methoxyphenyl)ethyl](methyl)amine
• EN300-1906236
• 1511345-95-1

• Inchi： 1S/C10H14BrNO/c1-12-7-6-8-4-3-5-9(13-2)10(8)11/h3-5,12H,6-7H2,1-2H3
• InChI Key： FVRDXVNZNUZKOG-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC=CC(OC)=C1Br

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 300.0±27.0 °C(Predicted)
• pka: 10.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine

Chemical Profile of 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine (CAS No. 1511345-95-1)

2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number 1511345-95-1, features a brominated aromatic ring system coupled with an amine side chain, making it a potentially valuable intermediate in the synthesis of bioactive molecules. The presence of both bromo and methoxy substituents on the phenyl ring introduces distinct electronic and steric characteristics, which can be leveraged in designing molecules with tailored biological activities.

The chemical structure of 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine consists of an ethyl chain extending from a secondary amine group, which is further linked to a phenyl ring substituted at the 2-position with a bromine atom and at the 3-position with a methoxy group. This arrangement confers both lipophilicity and specific interactions with biological targets, making it a promising candidate for further derivatization. The compound’s solubility profile and stability under various conditions are also critical factors that influence its utility in synthetic applications.

In recent years, there has been growing interest in aromatic amine derivatives as pharmacophores due to their ability to modulate various biological pathways. The bromo and methoxy functional groups on the phenyl ring of this compound are particularly noteworthy, as they can serve as handles for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional substituents at predefined positions, enabling the creation of novel analogs with enhanced potency or selectivity.

One of the most compelling aspects of 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine is its potential application in the development of small-molecule drugs targeting neurological disorders. Emerging research suggests that amine derivatives with similar structural motifs may interact with neurotransmitter receptors or enzymes involved in synaptic transmission. Specifically, the compound’s ability to mimic or inhibit the activity of certain key proteins could make it useful in treating conditions such as depression, anxiety, or neurodegenerative diseases. Preliminary computational studies have indicated that the molecule may exhibit favorable binding affinities to specific receptor targets, warranting further experimental validation.

The synthesis of 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination and methylation of an aromatic ring followed by nucleophilic substitution or reductive amination to introduce the ethylamine moiety. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, reducing reaction times and improving yields. Such improvements are crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive scaffold for drug discovery. The combination of electronic effects from the bromo and methoxy groups with steric hindrance provided by the ethyl chain allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These factors are critical determinants of drug-like characteristics (ADME properties), which influence how effectively a molecule reaches its target site within the body.

Recent publications have highlighted the utility of similar aryl amine derivatives in preclinical models of inflammation and pain management. Researchers have demonstrated that compounds bearing analogous structural elements can modulate inflammatory cytokine production or interfere with pain signaling pathways. While 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine has not yet been extensively tested in vivo, its chemical profile suggests potential therapeutic relevance in these areas. Further investigation into its biological activity could uncover novel mechanisms of action or lead to new treatment strategies.

The role of computational chemistry in optimizing derivatives like 2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, assess affinity for biological targets, and predict pharmacokinetic properties before conducting costly wet-lab experiments. Such virtual screening methods have accelerated drug discovery pipelines significantly over recent decades, making it possible to evaluate hundreds or thousands of virtual compounds within weeks rather than years.

In conclusion,2-(2-bromo-3-methoxyphenyl)ethyl(methyl)amine (CAS No. 1511345-95-1) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features—particularly the interplay between the bromo, methoxy, and amine functionalities—make it a versatile building block for designing bioactive molecules targeting neurological disorders among other therapeutic areas. As synthetic methodologies continue to evolve alongside computational tools,this compound holds significant potential for future drug development efforts across academic institutions as well as industrial settings.